Cas no 460-40-2 (3,3,3-Trifluoropropanal)

3,3,3-Trifluoropropanal Properties

Names and Identifiers

• 3,3,3-Trifluoropropionaldehyde
• 3,3,3-Trifluoropropanal
• 3,3,3-Trifluoropropaldehyde
• 3,3,3-trifluoro-propanal
• 3,3,3-trifluoro-propionaldehyde
• 3,3,3-trifluoropropionic aldehyde
• 3,3,3-Trifluor-propionaldehyd
• Propanal,3,3,3-trifluoro
• Propionaldehyde,3,3,3-trifluoro
• trifluoromethylacetaldehyde
• Trifluoropropionaldehyde
• 3,3,3-Trifluoropropanal, tech grade
• F88240
• MFCD00156074
• A826973
• EN300-49256
• DTXSID3073189
• AKOS000308655
• Propanal, 3,3,3-trifluoro-
• 460-40-2
• BRN 1743508
• Propionaldehyde, 3,3,3-trifluoro-
• BS-42447
• SCHEMBL82087
• 3,3,3-Trifluoropropanal, AldrichCPR
• AB04146
• FT-0613978
• Propanal, 3,3,3-trifluoro-(9CI)
• DTXCID5040465
• STK349160
• 4-01-00-03173 (Beilstein Handbook Reference)
• +Expand

• MDL： MFCD00156074
• InChIKey： UTMIEQASUFFADK-UHFFFAOYSA-N
• Inchi： 1S/C3H3F3O/c4-3(5,6)1-2-7/h2H,1H2
• SMILES： C(C=O)C(F)(F)F

Computed Properties

• Exact Mass: 112.01400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.014
• Heavy Atom Count: 7
• Complexity: 65.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.13770
• PSA: 17.07000
• Refractive Index: 1.309
• Boiling Point: 56-57℃/745mm (lit.)
• Flash Point: °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.301(lit.)

3,3,3-Trifluoropropanal Security Information

• RTECS：UE2801000
• Safety Instruction： S16
• Risk Phrases：R10
• Dangerous goods sign： Xi F
• Hazardous Material transportation number：1993
• Hazard Statement： Flammable/Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Risk Phrases： R10: flammable.
• Signal Word：warning

3,3,3-Trifluoropropanal Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%